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Introduction
(S)-Pro-xylane, chemically known as (2S,3R,4S,5R)-2-[(2S)-2-hydroxypropyl]oxane-3,4,5-triol,

is the S-enantiomer of Pro-xylane, a C-glycoside derivative of xylose.[1][2] Developed as a

biomimetic molecule, it is a significant anti-aging active ingredient designed to counteract the

signs of skin aging by stimulating the biosynthesis of essential components of the extracellular

matrix (ECM).[3][4] Synthesized from beech wood-derived xylose using an environmentally

friendly, "green chemistry" process, Pro-xylane acts as an activator of glycosaminoglycan

(GAGs) synthesis, which is crucial for maintaining skin hydration, elasticity, and structural

integrity.[3][5] Its small molecular weight allows for effective penetration into the skin, where it

targets the epidermis, dermis, and the dermal-epidermal junction (DEJ).[6][7]

Physicochemical Properties
The fundamental properties of (S)-Pro-xylane are summarized below. These characteristics

are critical for formulation development and understanding its bioavailability.
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Property Value

Molecular Formula C₈H₁₆O₅

Molecular Weight 192.21 g/mol

IUPAC Name
(2S,3R,4S,5R)-2-[(2S)-2-hydroxypropyl]oxane-

3,4,5-triol

CAS Number 868156-46-1

Appearance White to off-white solid powder

Solubility DMSO: 250 mg/mL (1300.66 mM)

LogP -1.8

Hydrogen Bond Donors 4

Hydrogen Bond Acceptors 5

(Data sourced from PubChem CID 59696975)[8]

Synthesis of Pro-xylane
Pro-xylane is synthesized via a two-step chemical process that adheres to the principles of

green chemistry, primarily using water as a solvent.[9] This method ensures a more sustainable

and environmentally friendly production cycle compared to traditional organic synthesis routes.

Synthesis Workflow
The synthesis begins with D-xylose, a natural sugar sustainably sourced from beech trees.[10]

D-Xylose
(from Beech Wood)

Step 1: Knoevenagel Condensation
+ Acetylacetone

+ Alkaline Aqueous Solution (e.g., NaHCO₃)

1-C-(β-D-xylopyranosyl)-acetone
(Ketone Intermediate)

Step 2: Reduction
+ Sodium Borohydride or

+ Catalytic Hydrogenation (e.g., Ru/C)

Pro-xylane
(Hydroxypropyl

Tetrahydropyrantriol)
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Figure 1: Chemical Synthesis Workflow for Pro-xylane.

Experimental Protocol: Chemical Synthesis
Step 1: C-Glycosylation (Knoevenagel Condensation): D-xylose is reacted with

acetylacetone in an alkaline aqueous solution.[11] Initially, strong bases like sodium

hydroxide were used, but newer methods employ milder bases such as sodium carbonate or

anion exchange resins to improve yield and safety.[11] This condensation reaction forms the

C-glycosidic bond, resulting in a ketone intermediate, 1-C-(β-D-xylopyranosyl)-acetone.[11]

[12]

Step 2: Reduction: The carbonyl group of the ketone intermediate is then reduced.[11] This

can be achieved using reducing agents like sodium borohydride or through catalytic

hydrogenation with catalysts such as Ruthenium on carbon (Ru/C).[10] The reduction of the

ketone yields the final diol product, Pro-xylane.[11] The (S)-enantiomer, (S)-Pro-xylane,

which demonstrates superior biological activity, can be obtained through stereoselective

synthesis methods, such as using specific catalysts like [RuCl(cymene)(S-BINAP)]Cl during

hydrogenation.[13][14]

Mechanism of Action
Pro-xylane exerts its anti-aging effects by stimulating the production of key molecules in the

skin's extracellular matrix (ECM), particularly Glycosaminoglycans (GAGs) and specific types of

collagen. This action helps to restructure and reinforce the skin's support tissues.[6][15]

Signaling Pathway and Cellular Effects
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Figure 2: Signaling Pathway of (S)-Pro-xylane in Skin.

Pro-xylane functions at multiple levels within the skin:
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In the Epidermis: It promotes the synthesis of GAGs, such as hyaluronic acid, and up-

regulates the expression of GAG receptors like CD44.[6] This enhances the skin's ability to

retain moisture, improves barrier function, and reduces transepidermal water loss.[6]

At the Dermal-Epidermal Junction (DEJ): The DEJ is a critical interface that connects the

epidermis to the dermis. Pro-xylane stimulates the production of key structural proteins

within the DEJ, including Collagen IV and Collagen VII.[7][16] This strengthens the

connection, improving skin cohesion and reducing sagging.[16]

In the Dermis: It stimulates dermal fibroblasts to produce GAGs and also boosts the

synthesis of pro-collagen I and fibrillin-1.[6] These molecules are fundamental components of

the dermal ECM, contributing directly to the skin's firmness and elasticity.[6][7]

Experimental Evidence and Protocols
The efficacy of Pro-xylane has been substantiated through both in vitro and in vivo studies.

In Vitro Studies on Reconstructed Skin Models
In vitro testing often utilizes reconstructed human skin models (e.g., Episkin™, SkinEthic™) to

assess the biological effects of topical compounds in a system that mimics human skin

architecture.[9][17]

Experimental Protocol Outline: Reconstructed Skin Model

Model Preparation: A full-thickness or epidermal skin equivalent is cultured. This involves

seeding human keratinocytes (and fibroblasts for full-thickness models) onto a substrate

(e.g., de-epidermized dermis or a polycarbonate filter) and culturing them at the air-liquid

interface to promote stratification and differentiation, forming a structure analogous to human

epidermis.[18][19][20]

Topical Application: A formulation containing Pro-xylane is applied topically to the surface of

the reconstructed tissue. A control formulation (vehicle) is applied to a separate set of

tissues.

Incubation: The tissues are incubated for a defined period (e.g., 24-48 hours) to allow for the

penetration and action of the active ingredient.[21]
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Endpoint Analysis: Following incubation, the tissues are harvested for analysis. Common

endpoints include:

Histology/Immunohistochemistry: Tissues are fixed, sectioned, and stained (e.g., with

antibodies for Collagen IV, Collagen VII, or GAGs) to visualize changes in tissue structure

and protein expression.[9][17]

Gene Expression Analysis: RNA is extracted from the tissue, and qPCR is performed to

quantify the expression of genes related to GAG synthesis and ECM proteins.

Biochemical Assays: Tissues can be homogenized to quantify the total amount of

synthesized GAGs (e.g., via Blyscan™ assay).

Studies using these models have shown that Pro-xylane stimulates GAG production and the

synthesis of type VII collagen at the DEJ.[9]

In Vivo Clinical Studies
A key study investigated the effects of a topical serum containing 3% Pro-xylane on the skin of

post-menopausal women, a demographic where estrogen deprivation leads to decreased

collagen synthesis, reduced elasticity, and increased dryness.[22][23]

Clinical Trial Protocol: Study on Post-Menopausal Women

Study Design: A multicentre, prospective, randomized, evaluator-blinded study.[22][24]

Participants: 240 healthy, post-menopausal Caucasian women (aged 55-65) with clinical

signs of skin aging and dryness.[22]

Intervention: Participants were divided into two groups.

Group A: Applied a serum containing 3% Pro-xylane plus a moisturizing cream.

Group B: Applied the moisturizing cream alone (control).

Duration: 60 days of daily application.[22]

Assessments:
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Clinical Scoring: Dermatologists assessed signs of aging (e.g., facial ptosis, nasolabial

folds) using photonumeric scales at Day 0 and Day 60.[22]

Lipid Analysis: Quantitative analysis of skin surface lipids (sebum and epidermal lipids)

was performed.[22]

Subject Self-Assessment: Participants reported their perception of improvement in skin

characteristics.[22]
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Figure 3: Workflow of the Randomized Controlled Trial.

Quantitative Data Summary
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The aforementioned clinical study yielded statistically significant quantitative improvements in

the composition of skin surface lipids in the Pro-xylane group compared to the control group

after 60 days.[22]

Lipid Component
% Increase in Pro-xylane
Group (vs. Control)

Statistical Significance

Total Lipid Weight +19% p < 0.05

Squalene +16% p < 0.05

Sterols +27% p < 0.05

Free Fatty Acids +34% p < 0.05

Wax Esters +56% p < 0.05

Glycerides +98% p < 0.05

Neutral Lipids +49% p < 0.05

(Data from Bouloc A, et al., Acta Derm Venereol, 2017)[22]

These results indicate that Pro-xylane not only improves visible signs of aging but also helps

restore the skin's lipid profile, which is crucial for barrier function and is often compromised in

menopausal skin.[22][25]

Conclusion
(S)-Pro-xylane is a well-characterized, synthetically accessible C-glycoside with a clear

mechanism of action centered on the stimulation of GAGs and structural collagens. Its

development via green chemistry principles and robust validation through in vitro and in vivo

clinical trials underscore its significance as a potent and versatile active ingredient for

addressing the multifaceted nature of skin aging. The quantitative evidence demonstrates its

ability to significantly improve skin structure, function, and composition, making it a valuable

tool for researchers and professionals in the fields of dermatology and cosmetic science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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